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Compound of Interest

Benzyl 7-oxoazepane-2-
Compound Name:
carboxylate

Cat. No.: B1383342

This document provides a detailed analysis of the molecular weight of Benzyl 7-oxoazepane-
2-carboxylate, a compound of interest in pharmaceutical research and drug development. The
determination of molecular weight is a foundational step in chemical characterization,
influencing everything from reaction stoichiometry to pharmacological activity.

Molecular Identity and Formula

Benzyl 7-oxoazepane-2-carboxylate is an organic compound featuring an azepane ring
system. Based on its isomeric form, benzyl 3-oxoazepane-1-carboxylate, the molecular formula
for this compound is established as C14H17NOs.[1] This formula is the basis for the theoretical
calculation of its molecular weight.

Methodology for Molecular Weight Calculation

The molecular weight (MW) of a compound is the sum of the atomic weights of its constituent
atoms. The calculation protocol involves identifying each element in the molecular formula,
determining the number of atoms for each element, and multiplying by the element's standard
atomic weight.

Protocol:

 Identify Constituent Elements: The molecular formula C14H17NOs contains Carbon (C),
Hydrogen (H), Nitrogen (N), and Oxygen (O).
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o Determine Atom Count: The subscripts in the formula indicate the number of atoms for each
element:

o

Carbon (C): 14

o

Hydrogen (H): 17

[¢]

Nitrogen (N): 1

[e]

Oxygen (O): 3

» Obtain Standard Atomic Weights: The standard atomic weights from the IUPAC are used for
the calculation:

o C:12.011u
o H:1.008 u

o N:14.007 u
o 0:15.999 u

o Calculate Total Mass for Each Element: The number of atoms of each element is multiplied
by its atomic weight.

e Summation: The total masses of all constituent elements are summed to yield the final
molecular weight of the compound.

Data Presentation

The calculated molecular weight of Benzyl 7-oxoazepane-2-carboxylate is 247.28 g/mol .[2]
The detailed breakdown of this calculation is presented in the table below.
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] . Total Mass

Atomic Weight o
Element Symbol Atom Count () Contribution

u

(u)

Carbon C 14 12.011 168.154
Hydrogen H 17 1.008 17.136
Nitrogen N 1 14.007 14.007
Oxygen O 3 15.999 47.997

Total 247.294

Note: The final calculated value of 247.294 g/mol is consistent with the commonly cited value of
247.28 g/mol , with minor differences arising from the precision of atomic weights used.[2]

Visualization of Calculation Workflow

The logical relationship for the molecular weight calculation is illustrated in the following
diagram. It shows how the elemental components and their respective atomic counts and
weights contribute to the final molecular weight.
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Constituent Elements (C14H17NO3)

Carbon (C) Hydrogen (H) Nitrogen (N) Oxygen (O)
Atom Count: 14 Atom Count: 17 Atom Count: 1 Atom Count: 3
Atomic Weight: 12.011 u Atomic Weight: 1.008 u Atomic Weight: 14.007 u Atomic Weight: 15.999 u

Calculation
\ 4 \4 Y \ 4
14 *12.011 = 168.154 17 *1.008 = 17.136 1*14.007 = 14.007 3*15.999 = 47.997

Fi

nal Molecular We|ght

4

Summation
(Total Mass)

247.294 g/mol

Click to download full resolution via product page

Molecular Weight Calculation Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Determination of Benzyl 7-
oxoazepane-2-carboxylate Molecular Weight]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1383342#benzyl-7-oxoazepane-2-carboxylate-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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